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Compound of Interest

Compound Name: 2-Hydroxy-4-phenylthiazole

Cat. No.: B186841 Get Quote

Technical Support Center: 2-Hydroxy-4-
phenylthiazole
This technical support guide provides essential information for the safe handling and storage of

2-hydroxy-4-phenylthiazole, addressing common questions and concerns encountered by

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-hydroxy-4-phenylthiazole?

A1: 2-Hydroxy-4-phenylthiazole is classified as harmful if swallowed and causes serious eye

irritation.[1] It is important to handle this compound with care to avoid ingestion and eye

contact.

Q2: What personal protective equipment (PPE) is required when working with 2-hydroxy-4-
phenylthiazole?

A2: To ensure safety, the following personal protective equipment (PPE) is recommended:

Respiratory Protection: A dust mask (type N95 or equivalent).[1]

Eye Protection: Safety glasses with side-shields or goggles.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b186841?utm_src=pdf-interest
https://www.benchchem.com/product/b186841?utm_src=pdf-body
https://www.benchchem.com/product/b186841?utm_src=pdf-body
https://www.benchchem.com/product/b186841?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/688142
https://www.benchchem.com/product/b186841?utm_src=pdf-body
https://www.benchchem.com/product/b186841?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/688142
https://www.sigmaaldrich.com/JP/ja/product/aldrich/688142
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Compatible chemical-resistant gloves.[1]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[2]

Q3: How should I properly store 2-hydroxy-4-phenylthiazole?

A3: Store 2-hydroxy-4-phenylthiazole in a tightly closed container in a dry and well-ventilated

place.[3] It is classified as a combustible solid, so it should be kept away from ignition sources.

[1]

Q4: What should I do in case of a spill?

A4: In the event of a spill, you should:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

For dry spills, carefully sweep or scoop up the material, avoiding dust generation, and place

it in a suitable container for disposal.

For solutions, absorb the spill with an inert material (e.g., sand, diatomite) and collect it for

disposal.[2]

Clean the spill area thoroughly with a suitable solvent and then wash with soap and water.

Prevent the spilled material from entering drains or waterways.

Q5: What is the correct first aid procedure for exposure to 2-hydroxy-4-phenylthiazole?

A5:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water. If irritation persists, seek medical attention.[2][3]
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Ingestion: If swallowed, rinse your mouth with water. Do NOT induce vomiting. Call a

physician or poison control center immediately.[1][2]

Inhalation: Move the exposed person to fresh air. If they are not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.[2]

Q6: Are there any known chemical incompatibilities with 2-hydroxy-4-phenylthiazole?

A6: 2-hydroxy-4-phenylthiazole should be kept away from strong oxidizing agents.[3]

Quantitative Data Summary
Property Value Source

Molecular Formula C₉H₇NOS [4]

Molecular Weight 177.22 g/mol [1][4]

Melting Point 207-211 °C [1]

Form Solid [1][4]

Hazard Codes

H302 (Harmful if swallowed),

H319 (Causes serious eye

irritation)

[1]

Storage Class 11 (Combustible Solids) [1]

Experimental Protocols
Standard Handling Protocol

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood. Confirm that a safety shower and eyewash station are readily accessible.

Personal Protective Equipment (PPE): Don the required PPE: a lab coat, chemical-resistant

gloves, safety goggles, and a dust mask.

Weighing and Transfer: When weighing the solid, use a balance inside a ventilated enclosure

if possible to minimize dust dispersion. Use a spatula for transfers. Avoid creating dust.
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Dissolving: When preparing solutions, add the solid to the solvent slowly while stirring to

prevent splashing.

Post-Handling: After handling, wash your hands thoroughly with soap and water. Clean all

equipment and the work area. Dispose of contaminated gloves and other disposable

materials in a designated waste container.

Spill Cleanup Protocol
Alert and Evacuate: Alert others in the vicinity and evacuate the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Don PPE: Put on appropriate PPE, including a respirator, chemical-resistant gloves, and eye

protection.

Containment: For small dry spills, gently cover with an absorbent material to prevent dust

from becoming airborne.

Collection: Carefully sweep the contained material into a labeled waste container. Avoid

generating dust.

Decontamination: Clean the spill surface with a suitable solvent, followed by washing with

soap and water.

Waste Disposal: Dispose of the waste according to institutional and local regulations.

Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2-hydroxy-4-phenylthiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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